2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(4-ethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-ethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19ClN2O3S2/c1-2-28-17-9-7-16(8-10-17)25-21(27)20-18(11-12-29-20)24-22(25)30-13-19(26)14-3-5-15(23)6-4-14/h3-10H,2,11-13H2,1H3
• InChI Key: RMPQFQHVSMCGQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN2O3S2
• Molecular Weight: 459.0 g/mol
• CAS No.: 686772-96-3

Description

2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(4-ethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H19ClN2O3S2 and its molecular weight is 458.98. The purity is usually 95%.
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Scientific Research Applications

Central Nervous System Depressant Activity

Research has been conducted on similar compounds, specifically thieno[3,2-d]pyrimidin-4-ones, for their potential central nervous system depressant activity. A study by Manjunath et al. (1997) synthesized derivatives of this compound class and found marked sedative actions in some of them (Manjunath, Mohan, Naragund, & Shishoo, 1997).

Antimicrobial and Antifungal Activities

Another research angle for similar compounds is their antimicrobial and antifungal activities. A study by Ashok, Holla, and Kumari (2007) focused on novel derivatives of thiazolo[2,3-b]dihydropyrimidinone, demonstrating moderate to excellent inhibition of bacterial and fungal growth (Ashok, Holla, & Kumari, 2007).

Anticancer Activity

The potential anticancer activity of similar compounds has also been explored. Hafez and El-Gazzar (2017) synthesized new thieno[3,2-d]pyrimidine derivatives and found potent anticancer activity in human cancer cell lines, comparable to that of doxorubicin, a known anticancer drug (Hafez & El-Gazzar, 2017).

Other Potential Applications

Additional studies have examined the use of structurally related compounds in various contexts, including as local anesthetics, antiarrhythmic, antiinflammatory, and analgesic agents (Ranise et al., 1997) (Ranise et al., 1997), and in synthesizing novel compounds with expected biological activity (Sayed et al., 2003) (Sayed et al., 2003).